Cas no 116632-54-3 (3-Amino-2-chloroquinoline)

3-Amino-2-chloroquinoline structure
3-Amino-2-chloroquinoline structure
Product Name:3-Amino-2-chloroquinoline
CAS No:116632-54-3
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD11656701
CID:131327
PubChem ID:19972824
Update Time:2025-04-19

3-Amino-2-chloroquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-Quinolinamine
    • 2-chloro-3-aminoquinoline
    • 3-Quinolinamine,2-chloro-
    • 2-Chlor-[3]chinolylamin
    • 2-chloro-[3]quinolylamine
    • 2-chloro-quinolin-3-ylamine
    • 2-Chloroquinolin-3-ylamine
    • ACMC-20mmpc
    • AG-D-38157
    • CTK4A9919
    • 2-chloroquinolin-3-aMine
    • 3-AMino-2-chloroquinoline
    • FT-0736969
    • MFCD11656701
    • RSYIQSMKUOEULA-UHFFFAOYSA-N
    • AC1585
    • AS-78698
    • SY034210
    • SCHEMBL846680
    • DTXSID10601587
    • 116632-54-3
    • SB68165
    • AKOS006373421
    • CS-0134557
    • A893552
    • 3-Quinolinamine, 2-chloro-
    • EN300-137624
    • DA-26664
    • 3-Amino-2-chloroquinoline
    • MDL: MFCD11656701
    • Inchi: 1S/C9H7ClN2/c10-9-7(11)5-6-3-1-2-4-8(6)12-9/h1-5H,11H2
    • InChI Key: RSYIQSMKUOEULA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C2C=CC=CC2=N1)N

Computed Properties

  • Exact Mass: 178.02991
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.363
  • Melting Point: 168 ºC
  • Boiling Point: 320 ºC
  • Flash Point: 147 ºC
  • PSA: 38.91

3-Amino-2-chloroquinoline Pricemore >>

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